molecular formula C11H8F2 B8383858 5,7-Difluoro-1-methylnaphthalene

5,7-Difluoro-1-methylnaphthalene

Cat. No.: B8383858
M. Wt: 178.18 g/mol
InChI Key: GDGZOQKMXATYNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,7-Difluoro-1-methylnaphthalene is a useful research compound. Its molecular formula is C11H8F2 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H8F2

Molecular Weight

178.18 g/mol

IUPAC Name

1,3-difluoro-5-methylnaphthalene

InChI

InChI=1S/C11H8F2/c1-7-3-2-4-9-10(7)5-8(12)6-11(9)13/h2-6H,1H3

InChI Key

GDGZOQKMXATYNJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C=C(C=C(C2=CC=C1)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.5 g of 5,7-Difluoro-1-methyl-tetralol, 3.6 g of triphenylmethanol and 2.6 g of trifluoroacetic acid anhydride are refluxed for 5 hours in 16 ml of trifluoroacetic acid. The mixture is poured onto ice-water and extracted with dichloromethane. The organic phase is washed neutral with sodium bicarbonate solution, dried and concentrated. The oily crude product can be purified by chromatography over silica gel (eluant:hexane).
[Compound]
Name
5,7-Difluoro-1-methyl-tetralol
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
3.6 g
Type
reactant
Reaction Step One
Quantity
2.6 g
Type
reactant
Reaction Step One
Quantity
16 mL
Type
reactant
Reaction Step One

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